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This guide provides a comparative analysis of key experimental data from different laboratories

engaged in the search for a permanent electric dipole moment (EDM) in the Mercury-199
(¹⁹⁹Hg) isotope. The existence of a non-zero EDM in a fundamental or composite particle would

violate both parity (P) and time-reversal (T) symmetries, providing evidence for physics beyond

the Standard Model. Due to its large nuclear charge and spin-1/2 nucleus, ¹⁹⁹Hg is a

particularly sensitive system for probing new sources of CP violation.

The primary focus of this comparison is the series of increasingly precise measurements

conducted at the University of Washington, which have set the most stringent limits on the

¹⁹⁹Hg EDM to date.

Data Presentation: ¹⁹⁹Hg EDM Measurement Results
The following table summarizes the key results from the University of Washington group,

illustrating the progression of experimental sensitivity over time.
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Publication Year
Principal

Investigator(s)

¹⁹⁹Hg EDM

Result (e·cm)

Upper Limit

(95% C.L.)

Key

Improvement

2001
Romalis, M.V. et

al.

Not explicitly

stated, limit

provided

< 2.1 x 10⁻²⁸

First laser-based

measurement,

replacing

traditional UV

lamps for optical

pumping and

probing.[1][2]

2009
Griffith, W.C. et

al.

(0.49 ±

1.29_stat_ ±

0.76_syst_) ×

10⁻²⁹

< 3.1 x 10⁻²⁹

Introduction of a

four-cell stack

design to better

cancel magnetic

field noise and

diagnose

systematics.[1][2]

[3]

2016 Graner, B. et al.

(2.20 ±

2.75_stat_ ±

1.48_syst_) ×

10⁻³⁰

< 7.4 x 10⁻³⁰

Refinements in

the four-cell

apparatus and

systematic error

analysis,

achieving a

factor of 4-5

improvement.[4]

[5]

Experimental Protocols
The experiments listed above, while varying in specific implementation, are all based on a

common methodology: measuring the spin precession frequency of polarized ¹⁹⁹Hg atoms in

the presence of strong electric and magnetic fields. An EDM would manifest as a change in this

precession frequency when the direction of the electric field is reversed relative to the magnetic

field.[3][4]
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Core Methodology: Optically Pumped Hg Magnetometer
Sample Preparation: Fused silica vapor cells are filled with enriched ¹⁹⁹Hg gas. In later

experiments, a stack of four cells is used in a common magnetic field.[3][5] Two of the cells

are subjected to oppositely directed high-voltage electric fields, while the other two serve as

magnetometers to cancel out magnetic field gradients and monitor systematic effects.[3]

Spin Polarization (Optical Pumping): A circularly polarized pump laser, tuned to the 253.7 nm

resonance line of Hg, is used to optically pump the atoms. This process aligns the nuclear

spins of the ¹⁹⁹Hg atoms perpendicular to the applied magnetic field, creating a macroscopic

nuclear magnetization.[5]

Larmor Precession: The aligned nuclear spins precess around the direction of the magnetic

field (B-field) at the Larmor frequency. If the atoms possess an EDM, this precession

frequency will be slightly shifted depending on whether the electric field (E-field) is parallel or

anti-parallel to the B-field.

Detection (Faraday Rotation): A linearly polarized probe laser beam, detuned from the

atomic resonance, passes through the vapor cell. The precessing spin polarization of the Hg

vapor causes the plane of polarization of the probe laser to rotate via the Faraday effect.

This rotation angle oscillates at the Larmor frequency.[5]

Data Acquisition: Photodetectors measure the oscillation of the probe beam's polarization.

By comparing the precession frequencies measured in the two high-voltage cells with

oppositely directed E-fields, the EDM-induced frequency shift can be isolated from common-

mode magnetic field noise. The reversal of the E-field in the cells provides the key signature

for an EDM.

Visualizations
The following diagrams illustrate the experimental workflow and the logical relationship

between key systematic effects that must be controlled in these precision measurements.
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Caption: Generalized workflow for a ¹⁹⁹Hg EDM experiment.
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Caption: Relationship of systematic effects mimicking an EDM signal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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